Cas no 81944-89-0 (2,4-Octanedione, 1,1,1-trifluoro-)

• Product Name: 2,4-Octanedione, 1,1,1-trifluoro-
• CAS No: 81944-89-0
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 702501
• PubChem ID: 587454
• Update Time: 2025-04-19

2,4-Octanedione, 1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Octanedione, 1,1,1-trifluoro-
• 1,1,1-trifluorooctane-2,4-dione
• valeryltrifluoroacetone
• DTXSID00343101
• AKOS004115293
• SCHEMBL7252679
• 81944-89-0
• 1,1,1-Trifluoro-2,4-octanedione #

• Inchi： 1S/C8H11F3O2/c1-2-3-4-6(12)5-7(13)8(9,10)11/h2-5H2,1H3
• InChI Key： IMVVIEDQKQSPCS-UHFFFAOYSA-N
• SMILES： FC(C(CC(CCCC)=O)=O)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų